Cas no 2000187-68-6 ((2-(tert-butyl)pyridin-4-yl)boronic acid)

• Product Name: (2-(tert-butyl)pyridin-4-yl)boronic acid
• CAS No: 2000187-68-6
• MF: C₉H₁₄BNO₂
• MW: 179.02
• CID: 5142341
• PubChem ID: 45785589
• Update Time: 2024-11-05

(2-(tert-butyl)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14865813
• 2000187-68-6
• (2-(tert-Butyl)pyridin-4-yl)boronic acid
• AKOS006308259
• (2-(tert-butyl)pyridin-4-yl)boronic acid

• Inchi： 1S/C9H14BNO2/c1-9(2,3)8-6-7(10(12)13)4-5-11-8/h4-6,12-13H,1-3H3
• InChI Key： AUKMAUQROCBPLU-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C(C(C)(C)C)C=1)(O)O

Computed Properties

• Exact Mass: 179.1117589g/mol
• Monoisotopic Mass: 179.1117589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų